N-[2-(allyloxy)benzyl]-2-chloroaniline

• IUPAC Name: 2-chloro-N-[(2-prop-2-enoxyphenyl)methyl]aniline
• InChI: InChI=1S/C16H16ClNO/c1-2-11-19-16-10-6-3-7-13(16)12-18-15-9-5-4-8-14(15)17/h2-10,18H,1,11-12H2
• InChI Key: RTGSMATYTARCJO-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1CNC2=CC=CC=C2Cl
• Molecular Formula: C16H16ClNO
• Molecular Weight: 273.75 g/mol

Description

N-[2-(allyloxy)benzyl]-2-chloroaniline, also known as ABA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ABA is a member of the anilinoquinazoline class of compounds, which have been shown to exhibit potent anticancer properties.

Scientific Research Applications

N-[2-(allyloxy)benzyl]-2-chloroaniline has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that N-[2-(allyloxy)benzyl]-2-chloroaniline exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. N-[2-(allyloxy)benzyl]-2-chloroaniline has been shown to induce cell cycle arrest and apoptosis in cancer cells, which are mechanisms that are essential for the prevention and treatment of cancer.

Mechanism of Action

The mechanism of action of N-[2-(allyloxy)benzyl]-2-chloroaniline is not fully understood, but studies have suggested that N-[2-(allyloxy)benzyl]-2-chloroaniline exerts its anticancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. N-[2-(allyloxy)benzyl]-2-chloroaniline has been shown to inhibit the activity of protein kinase B (AKT) and extracellular signal-regulated kinase (ERK), which are key signaling pathways that are involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
N-[2-(allyloxy)benzyl]-2-chloroaniline has been shown to exhibit a range of biochemical and physiological effects, including the induction of oxidative stress, modulation of gene expression, and inhibition of angiogenesis. N-[2-(allyloxy)benzyl]-2-chloroaniline has also been shown to exhibit anti-inflammatory properties, which are important for the prevention and treatment of a range of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[2-(allyloxy)benzyl]-2-chloroaniline in lab experiments is its potent anticancer activity, which makes it a useful tool for studying cancer cell biology and developing new cancer therapies. However, one of the limitations of using N-[2-(allyloxy)benzyl]-2-chloroaniline in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N-[2-(allyloxy)benzyl]-2-chloroaniline research, including the development of new synthetic methods for N-[2-(allyloxy)benzyl]-2-chloroaniline production, the optimization of N-[2-(allyloxy)benzyl]-2-chloroaniline formulations for in vivo administration, and the investigation of the potential therapeutic applications of N-[2-(allyloxy)benzyl]-2-chloroaniline in other disease areas such as inflammation and neurodegeneration. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(allyloxy)benzyl]-2-chloroaniline and its potential interactions with other drugs and therapies.